2-(4-Fluorophenyl)imidazo[1,2-a]pyrazine-8-carboxylic acid

• Molecular Formula: C13H8FN3O2
• Molecular Weight: 257.22 g/mol
• IUPAC Name: 2-(4-fluorophenyl)imidazo[1,2-a]pyrazine-8-carboxylic acid
• InChI: InChI=1S/C13H8FN3O2/c14-9-3-1-8(2-4-9)10-7-17-6-5-15-11(13(18)19)12(17)16-10/h1-7H,(H,18,19)
• InChI Key: KTVVMHXSQVEZHE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CN3C=CN=C(C3=N2)C(=O)O)F

Description

2-(4-Fluorophenyl)imidazo[1,2-a]pyrazine-8-carboxylic acid is a useful research compound. Its molecular formula is C13H8FN3O2 and its molecular weight is 257.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The crude methyl 2-(4-fluorophenyl)imidazo[1,2-a]pyrazine-8-carboxylate (35.7 g, 65.8 mmol) was dissolved in 1,4-dioxane (200 mL), then water (20.2 mL) and lithium hydroxide monohydrate (27.6 g, 658 mmol) were added. Heated to about 50° C. overnight. The reaction mixture was cooled to ambient temperature, filtered, and the collected solid was washed with Et2O (4×70 mL). The resulting brown solid was suspended in water (200 mL) and the pH was adjusted to ˜5 with glacial HOAc (100 mL). The solid was collected, washed with water (4×75 mL) and Et2O (2×80 mL) to give the wet crude title compound (26.4 g, 156%) that was carried on without further purification. LC/MS (Table 1, Method b) Rt=1.21 min; MS m/z: 258.2 (M+H)+.